2-{[4-({3-Ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]methyl}benzonitrile

• Molecular Formula: C28H25N3O4S
• Molecular Weight: 499.6 g/mol
• IUPAC Name: 2-[[4-[(Z)-[3-ethyl-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]methyl]benzonitrile
• InChI: InChI=1S/C28H25N3O4S/c1-4-31-27(32)26(36-28(31)30-22-10-12-23(33-2)13-11-22)16-19-9-14-24(25(15-19)34-3)35-18-21-8-6-5-7-20(21)17-29/h5-16H,4,18H2,1-3H3/b26-16-,30-28?
• InChI Key: YLPIGZZUDFMXMS-CSMSQXLJSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=CC=C3C#N)OC)/SC1=NC4=CC=C(C=C4)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC=C3C#N)OC)SC1=NC4=CC=C(C=C4)OC

Description

2-{[4-({3-Ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]methyl}benzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been found to have unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-{[4-({3-Ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]methyl}benzonitrile is not fully understood. However, studies have suggested that this compound works by inhibiting the synthesis of DNA and RNA, which are essential for the growth and replication of microorganisms and cancer cells.
Biochemical and Physiological Effects:
2-{[4-({3-Ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]methyl}benzonitrile has been found to have unique biochemical and physiological effects. This compound has been shown to have significant antimicrobial activity against various strains of bacteria, fungi, and viruses. Additionally, this compound has shown potential as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-({3-Ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]methyl}benzonitrile in lab experiments include its significant antimicrobial and anticancer activity. However, the limitations of using this compound include its high cost of production and limited availability.

Future Directions

For research on 2-{[4-({3-Ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]methyl}benzonitrile include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields, such as agriculture and environmental science. Additionally, studies on the toxicity and safety of this compound are needed to determine its potential as a therapeutic agent.

Synthesis Methods

2-{[4-({3-Ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]methyl}benzonitrile is synthesized using a specific method that involves the reaction of 4-methoxybenzaldehyde with ethyl cyanoacetate to form a corresponding β-ketoester. The β-ketoester is then reacted with thiosemicarbazide to form a thiazolidine ring. The resulting compound is then reacted with 2-(4-bromomethyl-2-methoxyphenoxy) acetic acid to form the final product.

Scientific Research Applications

2-{[4-({3-Ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]methyl}benzonitrile has potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been found to have significant antimicrobial activity against various strains of bacteria, fungi, and viruses. Additionally, this compound has shown potential as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells in vitro.